Cas no 2166848-11-7 (4-(1-methylpiperazin-2-yl)benzonitrile)

• Product Name: 4-(1-methylpiperazin-2-yl)benzonitrile
• CAS No: 2166848-11-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6543764
• PubChem ID: 165735125
• Update Time: 2025-11-06

4-(1-methylpiperazin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpiperazin-2-yl)benzonitrile
• EN300-1819527
• 2166848-11-7

• Inchi： 1S/C12H15N3/c1-15-7-6-14-9-12(15)11-4-2-10(8-13)3-5-11/h2-5,12,14H,6-7,9H2,1H3
• InChI Key： YHDIRESDLLUXRM-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-methylpiperazin-2-yl)benzonitrile

Professional Introduction to 4-(1-methylpiperazin-2-yl)benzonitrile (CAS No. 2166848-11-7)

4-(1-methylpiperazin-2-yl)benzonitrile, with the CAS number 2166848-11-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a piperazine moiety, specifically a 1-methylpiperazin-2-yl group, enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 4-(1-methylpiperazin-2-yl)benzonitrile contribute to its unique chemical and biological properties. The benzonitrile group is known for its ability to interact with various biological targets, while the piperazine ring provides a hydrogen bond donor capability, which is crucial for binding to biological receptors. This combination makes the compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzonitrile derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 1-methylpiperazin-2-yl group in 4-(1-methylpiperazin-2-yl)benzonitrile further enhances its potential by improving solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of 4-(1-methylpiperazin-2-yl)benzonitrile is its role in the development of drugs targeting neurological disorders. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them effective in treating conditions such as depression, anxiety, and schizophrenia. The benzonitrile moiety adds an additional layer of interaction with neurological targets, suggesting that this compound could be a valuable tool in the treatment of these diseases.

Recent research has also highlighted the potential of 4-(1-methylpiperazin-2-yl)benzonitrile in oncology. Studies have shown that benzonitrile derivatives can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The 1-methylpiperazin-2-yl group appears to enhance these effects by improving the compound's ability to cross the blood-brain barrier, which is often a challenge in cancer therapy.

The synthesis of 4-(1-methylpiperazin-2-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine ring into the benzonitrile backbone typically involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of 4-(1-methylpiperazin-2-yl)benzonitrile are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Additionally, its ability to bind reversibly to biological targets suggests that it may have fewer side effects compared to irreversible binding agents.

In conclusion, 4-(1-methylpiperazin-2-yl)benzonitrile (CAS No. 2166848-11-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse biological activities make it an attractive candidate for treating various diseases, particularly neurological disorders and cancer. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could improve patient outcomes.